Cas no 50504-07-9 (4-Quinolinecarbonylchloride, 2,6,8-trichloro-)

• Product Name: 4-Quinolinecarbonylchloride, 2,6,8-trichloro-
• CAS No: 50504-07-9
• MF: C₁₀H₃Cl₄NO
• MW: 294.948918581009
• CID: 380185
• PubChem ID: 280102
• Update Time: 2025-04-19

4-Quinolinecarbonylchloride, 2,6,8-trichloro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonylchloride, 2,6,8-trichloro-
• 2,6,8-trichloroquinoline-4-carbonyl chloride
• 2,6,8-trichloro-quinoline-4-carbonyl chloride
• NSC131492
• 50504-07-9
• NSC-131492
• DTXSID90299587

• Inchi： 1S/C10H3Cl4NO/c11-4-1-5-6(10(14)16)3-8(13)15-9(5)7(12)2-4/h1-3H
• InChI Key： BQFNPTKSQVBLJM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C(C(=O)Cl)C=C(N=C21)Cl)Cl

Computed Properties

• Exact Mass: 292.89700
• Monoisotopic Mass: 292.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.647
• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.673
• PSA: 29.96000
• LogP: 4.57400